Cas no 641569-97-3 (Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate)

Ethyl 4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoate Properties

Names and Identifiers

• Ethyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate
• 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]b
• 4-METHYL-3-[[4-(3-PYRIDINYL)-2-PYRIMIDINYL]AMINO]BENZOIC ACID ETHYL ESTER
• Benzoic acid, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-, ethyl ester
• ethyl 4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]benzoate
• Pimecrolimus
• ETHYL 4-METHYL-3-{[4-(PYRIDIN-3-YL)PYRIMIDIN-2-YL]AMINO}BENZOATE
• SYTLMFJJRMLMIO-UHFFFAOYSA-N
• BCP15200
• EBD20611
• AK115933
• AX8164200
• ST24047046
• Z1740
• AM20090652
• A834656
• 569M973
• ethyl 4-me
• Ethyl 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoate
• Ethyl4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate
• KZ39R3T4K6
• CS-0022999
• 641569-97-3
• MFCD11100712
• 4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)benzoic acid ethyl ester
• s10724
• FT-0656809
• Benzoic acid, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-, ethyl ester; 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid ethyl ester
• AKOS015896553
• Q-101349
• SCHEMBL1908559
• DS-4351
• ethyl 4-methyl-3-[[4-(3-pyridyl)pyrimidin-2-yl]amino]benzoate;Ethyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate
• SB57887
• DTXSID50660875
• 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid ethylester
• Ethyl 4-Methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]benzoate
• 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-benzoic acid ethyl ester
• DB-073451
• 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid ethyl ester
• +Expand

• MDL： MFCD11100712
• InChIKey： SYTLMFJJRMLMIO-UHFFFAOYSA-N
• Inchi： 1S/C19H18N4O2/c1-3-25-18(24)14-7-6-13(2)17(11-14)23-19-21-10-8-16(22-19)15-5-4-9-20-12-15/h4-12H,3H2,1-2H3,(H,21,22,23)
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])C1=NC([H])=C([H])C(C2=C([H])N=C([H])C([H])=C2[H])=N1)=O

Computed Properties

• Exact Mass: 334.14314
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 334.143
• Heavy Atom Count: 25
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 77

Experimental Properties

• LogP: 3.84030
• PSA: 77
• Boiling Point: 546.1°C at 760 mmHg
• Flash Point: 546.1 °C at 760 mmHg
• Density: 1.233